Cas no 1805259-34-0 (3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805259-34-0
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4866753
• Update Time: 2025-10-18

3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-7-4(3-14)1-5(8(11)12)13-6(7)2-10/h1,8,14H,2-3H2
• InChI Key： NXRBZCCBEIPDFJ-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=NC(C(F)F)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol

Comprehensive Overview of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805259-34-0)

3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805259-34-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including bromo, chloromethyl, difluoromethyl, and methanol substituents, which contribute to its versatile reactivity and potential applications. Researchers are particularly interested in this molecule due to its structural complexity and the opportunities it presents for the development of novel bioactive compounds.

The molecular structure of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol makes it an excellent building block for medicinal chemistry. The presence of the bromo and chloromethyl groups allows for various substitution reactions, while the difluoromethyl moiety enhances the molecule's metabolic stability and lipophilicity. These properties are crucial in drug discovery, where researchers aim to optimize pharmacokinetic profiles. Recent studies have explored its potential as an intermediate in the synthesis of kinase inhibitors and other targeted therapies.

In the agrochemical sector, 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol has shown promise as a precursor for crop protection agents. The difluoromethyl group is particularly valuable in this context, as it can improve the bioavailability and environmental persistence of active ingredients. With growing global demand for sustainable agricultural solutions, this compound is being investigated for its role in developing next-generation pesticides with reduced ecological impact.

The synthesis of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of its production, addressing one of the key challenges in scaling up its manufacture. These innovations align with the pharmaceutical industry's push toward greener and more cost-effective synthetic methodologies.

Analytical characterization of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol relies heavily on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's distinct spectral signatures facilitate its identification and quality control during research and production. Purity is a critical factor, especially when the molecule is intended for use in sensitive applications like drug development.

From a commercial perspective, the market for 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol is expanding, driven by increasing R&D investments in both pharmaceuticals and agrochemicals. Suppliers are focusing on providing high-purity batches to meet the stringent requirements of end-users. Custom synthesis services are also becoming more prevalent, allowing researchers to access tailored derivatives for specific projects.

Safety and handling of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol require standard laboratory precautions, including the use of personal protective equipment and proper ventilation. While not classified as highly hazardous, its reactive functional groups necessitate careful storage and handling to prevent degradation or unintended reactions. Material Safety Data Sheets (MSDS) provide detailed guidance for researchers working with this compound.

Looking ahead, the future of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol appears bright, with ongoing research uncovering new applications and synthetic routes. Its versatility as an intermediate positions it as a valuable tool in the toolkit of synthetic chemists across multiple industries. As regulatory landscapes evolve and demand for specialized chemicals grows, this compound is likely to maintain its relevance in scientific and industrial contexts.

For researchers seeking 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-methanol, it's important to partner with reputable suppliers who can provide comprehensive technical data and support. Quality assurance, batch-to-batch consistency, and reliable supply chains are critical considerations when sourcing this compound for advanced research applications.